2-amino-4-(3-bromo-4,5-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile

• Molecular Formula: C22H17BrN2O3
• Molecular Weight: 437.3 g/mol
• IUPAC Name: 2-amino-4-(3-bromo-4,5-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
• InChI: InChI=1S/C22H17BrN2O3/c1-26-18-10-13(9-17(23)21(18)27-2)19-15-8-7-12-5-3-4-6-14(12)20(15)28-22(25)16(19)11-24/h3-10,19H,25H2,1-2H3
• InChI Key: HHZGLSMXFTXWJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2C3=C(C4=CC=CC=C4C=C3)OC(=C2C#N)N)Br)OC

Description

2-amino-4-(3-bromo-4,5-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile is a useful research compound. Its molecular formula is C22H17BrN2O3 and its molecular weight is 437.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Naphthol (170 mg, 1.2 mmol), 3-bromo-4,5-dimethoxybenzaldehyde (245 mg, 1 mmol) and malononitrile (66 mg, 1 mmol) were taken in 7 ml ethanol at room temperature, charged with piperidine (50 μl) and then stirred at 80° C. under LC-MS (Liquid chromatography-mass spectrometry) control till the reaction was complete. The reaction mixture was cooled down to room temperature and diluted with water to about 15 ml drop wise addition. The mixture was stirred at room temperature for about 1 h. Thus formed precipitates were collected by filtration, washed well with 60% aqueous ethanol and dried under high vacuum to get 394 mg (0.90 mmol, 90%) of the pure solids of the title compound.